Cas no 756526-00-8 (Cbz-NH-PEG4-C2-acid)

• Product Name: Cbz-NH-PEG4-C2-acid
• CAS No: 756526-00-8
• MF: C₁₉H₂₉NO₈
• MW: 399.435466527939
• MDL: MFCD11041139
• CID: 2089079
• PubChem ID: 51340940
• Update Time: 2025-10-19

Cbz-NH-PEG4-C2-acid Chemical and Physical Properties

Names and Identifiers

• CBZ-NH-PEG4-CH2CH2COOH
• Z-NH-DPEG(4)-COOH
• CBZ-NH-PEG<SUB>4<
• SUB>CH<SUB>2<
• SUB>-CH<SUB>2<
• SUB>COOH
• Cbz-N-amido-PEG4-acid
• CbzNH-PEG4-CH2CH2COOH
• CBZ-NH-PEG4-propionic acid
• BIPG1363
• Cbz-NH-PEG4-C2-acid

• MDL： MFCD11041139
• Inchi： 1S/C19H29NO8/c21-18(22)6-8-24-10-12-26-14-15-27-13-11-25-9-7-20-19(23)28-16-17-4-2-1-3-5-17/h1-5H,6-16H2,(H,20,23)(H,21,22)
• InChI Key： QGTQYXJCFILXDO-UHFFFAOYSA-N
• SMILES： O(CCOCCNC(=O)OCC1C=CC=CC=1)CCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 399.18931688 g/mol
• Monoisotopic Mass: 399.18931688 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 399.4
• XLogP3: 0.3
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Other Chemical additives

Additional information on Cbz-NH-PEG4-C2-acid

Introduction to Cbz-NH-PEG4-C2-acid (CAS No. 756526-00-8)

Cbz-NH-PEG4-C2-acid (CAS No. 756526-00-8) is a versatile and highly functionalized compound that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound, also known as benzyloxycarbonyl-amino-poly(ethylene glycol) carboxylic acid, is characterized by its unique combination of a benzyl carbamate (Cbz) protecting group, a poly(ethylene glycol) (PEG) linker, and a carboxylic acid functional group. These features make it an ideal candidate for a wide range of applications, including drug delivery systems, bioconjugation, and the synthesis of complex biomolecules.

The Cbz-NH-PEG4-C2-acid molecule is composed of several key components. The Cbz group is a widely used protecting group in organic synthesis, particularly for amino acids and peptides. It provides stability and prevents premature reactions during synthesis, which can be crucial for maintaining the integrity of the final product. The PEG linker, specifically PEG4, is a hydrophilic polymer that enhances solubility and biocompatibility. This property is particularly important in pharmaceutical applications where water-soluble drugs are often required. The carboxylic acid group at the terminal end of the PEG chain provides a reactive site for further functionalization, such as conjugation with other molecules or attachment to surfaces.

Recent advancements in the field have highlighted the potential of Cbz-NH-PEG4-C2-acid in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of targeted drug delivery systems. The PEG linker was conjugated with a targeting ligand, such as an antibody or peptide, to specifically deliver therapeutic agents to cancer cells. The Cbz protecting group was then selectively removed under mild conditions to release the active drug, thereby minimizing off-target effects and enhancing therapeutic efficacy.

In another study, researchers explored the use of Cbz-NH-PEG4-C2-acid in the synthesis of multifunctional nanoparticles for imaging and therapy. The carboxylic acid group was utilized to attach fluorescent dyes or other imaging agents, while the PEG linker improved the stability and circulation time of the nanoparticles in vivo. This dual-functional approach has shown promising results in preclinical studies, demonstrating enhanced tumor accumulation and reduced toxicity compared to traditional formulations.

The versatility of Cbz-NH-PEG4-C2-acid extends beyond drug delivery and imaging. It has also been employed in the development of biomaterials for tissue engineering and regenerative medicine. The hydrophilic nature of PEG promotes cell adhesion and proliferation, while the carboxylic acid group can be used to introduce bioactive molecules that stimulate tissue regeneration. A recent study published in Biomaterials Science reported the successful use of this compound in creating hydrogels that support stem cell differentiation and tissue repair.

In addition to its applications in biomedicine, Cbz-NH-PEG4-C2-acid has found utility in analytical chemistry and diagnostics. The PEG linker can be modified with various functional groups to create probes for detecting specific biomarkers or pathogens. For example, researchers have developed PEGylated probes that selectively bind to cancer-specific antigens, enabling early detection and monitoring of disease progression.

The synthesis of Cbz-NH-PEG4-C2-acid involves several well-established chemical reactions. The Cbz protection is typically introduced using benzyl chloroformate under basic conditions, followed by coupling with PEG4 via an amide bond formation using coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). The final step involves introducing the carboxylic acid group through a suitable precursor or post-synthesis modification.

The purity and quality of Cbz-NH-PEG4-C2-acid are critical for its performance in various applications. High-purity compounds are essential for reproducibility and consistency in research and development processes. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used to characterize and ensure the purity of this compound.

In conclusion, Cbz-NH-PEG4-C2-acid (CAS No. 756526-00-8) is a multifunctional compound with a wide range of applications in chemical biology, pharmaceutical research, biomaterials science, and diagnostics. Its unique combination of a Cbz protecting group, PEG linker, and carboxylic acid functional group makes it an invaluable tool for developing advanced therapeutics, imaging agents, biomaterials, and diagnostic probes. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in modern scientific endeavors.